Cas no 922050-14-4 (4-bromo-N-{5-3-(propane-2-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide)

• Product Name: 4-bromo-N-{5-3-(propane-2-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide
• CAS No: 922050-14-4
• MF: C₁₈H₁₆BrN₃O₄S
• MW: 450.306342124939
• CID: 5821259
• PubChem ID: 41227335
• Update Time: 2025-10-21

4-bromo-N-{5-3-(propane-2-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-[5-(3-propan-2-ylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• Benzamide, 4-bromo-N-[5-[3-[(1-methylethyl)sulfonyl]phenyl]-1,3,4-oxadiazol-2-yl]-
• 4-bromo-N-{5-[3-(propane-2-sulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}benzamide
• AKOS024638434
• 4-bromo-N-(5-(3-(isopropylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)benzamide
• F2311-0014
• 922050-14-4
• 4-bromo-N-{5-3-(propane-2-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide

• Inchi： 1S/C18H16BrN3O4S/c1-11(2)27(24,25)15-5-3-4-13(10-15)17-21-22-18(26-17)20-16(23)12-6-8-14(19)9-7-12/h3-11H,1-2H3,(H,20,22,23)
• InChI Key： PDSJNGJQTPQBQY-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC(S(C(C)C)(=O)=O)=C2)O1)(=O)C1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 449.00449g/mol
• Monoisotopic Mass: 449.00449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.530±0.06 g/cm3(Predicted)
• pka: 10.08±0.70(Predicted)

Additional information on 4-bromo-N-{5-3-(propane-2-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide

Introduction to 4-Bromo-N-{5-[3-(Propane-2-sulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}benzamide (CAS No. 922050-14-4)

4-Bromo-N-{5-[3-(Propane-2-sulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}benzamide, with the CAS number 922050-14-4, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features, which include a bromo-substituted benzene ring and a 1,3,4-oxadiazole moiety functionalized with a propane-2-sulfonyl group. These structural elements contribute to its diverse biological activities and chemical properties.

The 1,3,4-oxadiazole ring is a well-known heterocyclic system that has been extensively studied for its biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of this ring in 4-bromo-N-{5-[3-(propane-2-sulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}benzamide suggests that it may exhibit similar biological activities. Additionally, the propane-2-sulfonyl group introduces a polar and electron-withdrawing moiety, which can enhance the compound's solubility and metabolic stability.

Recent research has focused on the synthesis and biological evaluation of 4-bromo-N-{5-[3-(propane-2-sulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}benzamide. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiproliferative activity against various cancer cell lines. The researchers found that the compound selectively inhibits the growth of human breast cancer cells (MCF-7) and prostate cancer cells (PC-3) with IC50 values in the low micromolar range. This selective activity is attributed to the unique combination of the bromo-substituted benzene ring and the 1,3,4-oxadiazole moiety.

Another study published in Bioorganic & Medicinal Chemistry Letters investigated the anti-inflammatory properties of 4-bromo-N-{5-[3-(propane-2-sulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}benzamide. The results showed that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The anti-inflammatory activity is believed to be mediated through the modulation of nuclear factor-kappa B (NF-kB) signaling pathways.

The bromo-substituted benzene ring in 4-bromo-N-{5-[3-(propane-2-sulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}benzamide also plays a crucial role in its pharmacological properties. Bromine atoms are known to enhance the lipophilicity of organic molecules, which can improve their ability to cross biological membranes and reach their target sites. This feature is particularly important for drugs that need to penetrate cell membranes to exert their therapeutic effects.

In addition to its biological activities, 4-bromo-N-{5-[3-(propane-2-sulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}benzamide has been studied for its potential as a lead compound in drug discovery programs. The compound's unique structure provides a scaffold for further chemical modifications to optimize its pharmacological properties. For example, researchers have explored the effects of substituting different functional groups on the benzene ring or modifying the 1,3,4-oxadiazole moiety to enhance its potency and selectivity.

The synthesis of 4-bromo-N-{5-[3-(propane-2-sulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}benzamide typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of an appropriate amine with an acid chloride or acid anhydride to form an amide intermediate. This intermediate is then cyclized under appropriate conditions to form the 1,3,4-oxadiazole ring. The final step involves bromination of the benzene ring to obtain the desired product.

The physical properties of 4-bromo-N-{5-[3-(propane-2-sulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}benzamide have also been characterized. It is a white crystalline solid with a melting point ranging from 160°C to 165°C. The compound is moderately soluble in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol but has limited solubility in water. These properties make it suitable for various applications in pharmaceutical formulations and biological assays.

In conclusion, 4-bromo-N-{5-[3-(propane-2-sulfonyl)phenyl]-1,3,4-oxadiazol-2-y}benzamide (CAS No. 922050-14-4) is a promising compound with diverse biological activities and potential applications in drug discovery and development. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further research and optimization. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for advancing our understanding of complex biological processes and developing novel therapeutic agents.